(-)-Nortrachelogenin

• Molecular Formula: C20H22O7
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14?,20-/m0/s1
• InChIKey: ZITBJWXLODLDRH-LGTGAQBVSA-N

(-)-Nortrachelogenin Procurement Overview

(-)-Nortrachelogenin (NTG; CAS 34444-37-6) is a dibenzylbutyrolactone lignan aglycone bearing a distinctive C-8 hydroxyl group, in contrast to the C-7 hydroxyl found in its close structural analog 7-hydroxymatairesinol (HMR) [1]. Naturally isolated from Wikstroemia indica, Patrinia scabiosaefolia, Pinus sylvestris knotwood, and Caulis Trachelospermi, NTG exists as two enantiomers: the (-)-(8S,8′S) form and (+)-(8R,8′R) form (wikstromol), each exhibiting distinct biological profiles [2]. Unlike HMR, NTG is not metabolically converted to the mammalian lignan enterolactone (ENL), a critical differentiation that fundamentally alters its in vivo pharmacological fate [1]. The compound has been identified as the most efficient TRAIL-sensitizing lignan among 27 tested congeners in prostate cancer cells and the most potent antifungal agent among six co-isolated Wikstroemia constituents [3][4].

Enantiomer

(-)-(8S,8' S) configuration for antimicrobial membrane and TRAIL studies

Metabolic pathway

Non-enterolactone converting lignan (C-8 hydroxyl, unlike HMR)

Research context

Supports TRAIL sensitization screening and antifungal mechanism research

• [1] Saarinen NM, Wärri A, Airio M, et al. Structural determinants of plant lignans for growth of mammary tumors and hormonal responses in vivo. J Steroid Biochem Mol Biol. 2005 Feb;93(2-5):209-19. DOI: 10.1016/j.jsbmb.2004.12.004. PMID: 15860264. View Source
• [2] Brown E, Khamlach K, Dhal R. Total syntheses of trachelogenin, nortrachelogenin and wikstromol. Tetrahedron. 1994;50(24):7227-7238. DOI: 10.1016/S0040-4020(01)85248-0. View Source
• [3] Peuhu E, Paul P, Remes M, Holmbom T, Eklund P, Sjöholm R, Eriksson JE. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling. Biochem Pharmacol. 2013 Sep 1;86(5):571-83. DOI: 10.1016/j.bcp.2013.05.026. PMID: 23747345. View Source
• [4] Hu K, Kobayashi H, Dong A, Iwasaki S, Yao X. Antifungal, antimitotic and anti-HIV-1 agents from the roots of Wikstroemia indica. Planta Med. 2000 Aug;66(6):564-7. DOI: 10.1055/s-2000-8601. PMID: 10985087. View Source

Why (-)-Nortrachelogenin Cannot Be Substituted

Dibenzylbutyrolactone lignans share a common skeletal backbone but diverge sharply in biological function due to subtle structural variations. NTG differs from its closest analog HMR by a single hydroxyl position (C-8 vs. C-7), yet this alteration completely blocks conversion to the bioactive mammalian metabolite enterolactone and reverses in vivo hormonal outcomes [1]. In a head-to-head screen of 27 lignans, NTG was the single most efficient TRAIL sensitizer, demonstrating that the dibenzylbutyrolactone skeleton alone is insufficient to predict apoptosis-sensitizing potency [2]. Enantiomeric configuration further compounds this variability: (-)-(8S,8′S)-NTG exhibits membrane-disrupting antibacterial and antifungal activity, whereas (+)-(8R,8′R)-NTG (wikstromol) acts as a CNS depressant [3][4]. These data demonstrate that neither lignan class membership, skeletal similarity, nor even enantiomeric identity guarantees functional interchangeability, mandating compound-specific procurement for target-defined research programs.

(-)-NTG (C-8 OH)

HMR (C-7 OH) may shift enterolactone conversion and tumor-model response

(-)-(8S,8' S) enantiomer

(+)-(8R,8' R) wikstromol may not replicate antimicrobial membrane activity

Nortrachelogenin JAK/STAT profile

Trachelogenin or matairesinol may shift STAT1/STAT3 modulation balance

• [1] Saarinen NM, Wärri A, Airio M, et al. Structural determinants of plant lignans for growth of mammary tumors and hormonal responses in vivo. J Steroid Biochem Mol Biol. 2005 Feb;93(2-5):209-19. DOI: 10.1016/j.jsbmb.2004.12.004. PMID: 15860264. View Source
• [2] Peuhu E, Paul P, Remes M, Holmbom T, Eklund P, Sjöholm R, Eriksson JE. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling. Biochem Pharmacol. 2013 Sep 1;86(5):571-83. DOI: 10.1016/j.bcp.2013.05.026. PMID: 23747345. View Source
• [3] Lee H, Ji YR, Ryoo ZY, Choi MS, Woo ER, Lee DG. Antibacterial Mechanism of (-)-Nortrachelogenin in Escherichia coli O157. Curr Microbiol. 2016 Jan;72(1):48-54. DOI: 10.1007/s00284-015-0918-3. PMID: 26424285. View Source
• [4] Kato A, Hashimoto Y, Kidokoro M. (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. J Nat Prod. 1979 Mar-Apr;42(2):159-62. DOI: 10.1021/np50002a006. View Source

(-)-Nortrachelogenin Quantitative Evidence

TRAIL Sensitization in Prostate Cancer

In a comprehensive structure-activity screen of 27 lignan compounds for sensitization of androgen-dependent LNCaP prostate cancer cells to TRAIL-induced apoptosis, nortrachelogenin (NTG) was identified as the single most efficient compound [1]. Critically, NTG pretreatment did not sensitize a non-malignant prostate cell line to TRAIL-induced cell death, demonstrating cancer-cell selectivity [1]. The study further established that the dibenzylbutyrolactone skeleton is required for apoptosis-sensitizing activity, but substitutions at the aromatic rings do not play a critical role, making the C-8 hydroxyl-bearing NTG scaffold uniquely privileged among tested lignans [1]. By comparison, matairesinol—another dibenzylbutyrolactone lignan previously characterized as a TRAIL sensitizer—was less effective in this screen, though specific fold-difference data were not tabulated in the primary publication [2]. NTG also potently inhibited both Akt membrane localization/activity and growth factor receptor tyrosine kinase (RTK) activation in response to insulin and IGF-I, providing a dual mechanistic basis for its superior TRAIL-sensitizing efficacy [1].

TRAIL sensitization rank

Head-to-head

Ranked #1 of 27 lignans

Reported leading TRAIL sensitizer with cancer-cell selectivity

Specific fold-differences not tabulated

Evidence Dimension	Efficiency rank in sensitizing prostate cancer cells to TRAIL-induced apoptosis among 27 lignans
Target Compound Data	NTG: Rank #1 (most efficient among 27 lignans); also inhibited Akt signaling and RTK activation; did not sensitize non-malignant prostate cells
Comparator Or Baseline	Matairesinol (MAT): Ranked lower than NTG among 27 lignans; previously reported as a TRAIL sensitizer in LNCaP cells (Peuhu et al., Oncogene, 2010). Other 25 lignans tested showed lower TRAIL-sensitizing activity.
Quantified Difference	Rank-order superiority: NTG ranked #1 of 27. Qualitative selectivity: NTG sensitized malignant but not non-malignant prostate cells to TRAIL. Specific fold-difference values not tabulated in the primary study.
Conditions	Androgen-dependent LNCaP prostate cancer cells; TRAIL-induced apoptosis assay; pretreatment with lignan compounds followed by TRAIL exposure. Non-malignant prostate epithelial cell line used for selectivity testing. Akt and RTK inhibition assessed via western blot and kinase assays.

Why This Matters

For researchers procuring a lignan lead compound for TRAIL-based prostate cancer combination therapy studies, NTG offers the highest empirically demonstrated sensitization efficiency among 27 tested lignans with documented cancer-cell selectivity, reducing the risk of selecting a suboptimal lignan for this specific therapeutic axis.

• [1] Peuhu E, Paul P, Remes M, Holmbom T, Eklund P, Sjöholm R, Eriksson JE. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling. Biochem Pharmacol. 2013 Sep 1;86(5):571-83. DOI: 10.1016/j.bcp.2013.05.026. PMID: 23747345. View Source
• [2] Peuhu E, Rivero-Müller A, Stykki H, Torvaldson E, Holmbom T, Eklund P, Unkila M, Sjöholm R, Eriksson JE. Inhibition of Akt signaling by the lignan matairesinol sensitizes prostate cancer cells to TRAIL-induced apoptosis. Oncogene. 2010 Feb 11;29(6):898-908. DOI: 10.1038/onc.2009.386. PMID: 19935713. View Source

Antifungal Activity Against Pyricularia oryzae

In a bioassay-guided fractionation of Wikstroemia indica roots, six compounds were isolated and tested against Pyricularia oryzae using the minimum morphological deformation concentration (MMDC) assay. (+)-Nortrachelogenin (compound 2) exhibited the lowest MMDC at 31.3 ± 1.8 μM, making it 1.46-fold more potent than the next most active compound, genkwanol A (MMDC 45.8 ± 0.5 μM), and 2.19- to 2.35-fold more potent than daphnoretin (68.4 ± 1.3 μM), wikstrol A (70.1 ± 2.4 μM), wikstrol B (52.3 ± 0.9 μM), and daphnodorin B (73.7 ± 1.6 μM) [1]. Compounds 3-6 also showed moderate activity against microtubule polymerization with IC50 values of 112-184 μM, whereas compound 2 [(+)-nortrachelogenin] was not reported to inhibit microtubule polymerization, suggesting a distinct antifungal mechanism for NTG compared to the other co-isolated lignans [1]. (+)-Nortrachelogenin was also moderately active against HIV-1 in vitro [1].

Antifungal MMDC

Head-to-head

31.3 ± 1.8 μM

Lowest MMDC among 6 Wikstroemia lignans

Mechanism distinct from microtubule inhibition

Evidence Dimension	Antifungal activity measured by minimum morphological deformation concentration (MMDC) against P. oryzae mycelia
Target Compound Data	(+)-Nortrachelogenin (compound 2): MMDC = 31.3 ± 1.8 μM
Comparator Or Baseline	Daphnoretin (1): 68.4 ± 1.3 μM; Genkwanol A (3): 45.8 ± 0.5 μM; Wikstrol A (4): 70.1 ± 2.4 μM; Wikstrol B (5): 52.3 ± 0.9 μM; Daphnodorin B (6): 73.7 ± 1.6 μM
Quantified Difference	NTG MMDC is 1.46-fold lower (more potent) than genkwanol A, 2.19-fold lower than daphnoretin, 2.24-fold lower than wikstrol A, 1.67-fold lower than wikstrol B, and 2.35-fold lower than daphnodorin B. Average superiority across all five comparators: 1.98-fold.
Conditions	Pyricularia oryzae bioassay; mycelial morphological deformation assessed microscopically; MMDC defined as minimum concentration inducing morphological deformation. In vitro assay.

Why This Matters

For antifungal drug discovery programs sourcing natural product leads, NTG provides the highest potency among Wikstroemia-derived lignans against a standard phytopathogenic fungus, with a mechanism apparently distinct from microtubule inhibition, offering a differentiated starting point for antifungal lead optimization.

• [1] Hu K, Kobayashi H, Dong A, Iwasaki S, Yao X. Antifungal, antimitotic and anti-HIV-1 agents from the roots of Wikstroemia indica. Planta Med. 2000 Aug;66(6):564-7. DOI: 10.1055/s-2000-8601. PMID: 10985087. View Source

Hydroxyl Position and Enterolactone Conversion

A direct comparative in vivo study evaluated nortrachelogenin (NTG, C-8 OH) against 7-hydroxymatairesinol (HMR, C-7 OH) in the DMBA-induced rat mammary cancer model. HMR is metabolically converted to the mammalian lignan enterolactone (ENL) and both HMR and ENL inhibited DMBA-induced mammary tumor growth. In stark contrast, NTG—differing only in the position of one hydroxyl group (C-8 instead of C-7)—was not converted to ENL and showed no inhibition of tumor growth [1]. Furthermore, NTG increased uterine weight in the DMBA model and life-long exposure to NTG increased uterine weight in immature females and ventral prostate weight in adult males, whereas life-long exposure to HMR had no effects on uterine or prostate weights at any age [1]. This demonstrates that a single hydroxyl positional difference (C-8 vs. C-7) within the dibenzylbutyrolactone scaffold completely reverses the in vivo antitumor and hormonal response profile.

Enterolactone conversion

Head-to-head

NTG: No ENL, no tumor inhibition
HMR: ENL formed, tumor inhibited

Hydroxyl position controls metabolic fate and model response

Binary switch in DMBA rat mammary model

Evidence Dimension	In vivo mammary tumor growth inhibition, enterolactone conversion, and hormonal organ weight effects in rat DMBA model
Target Compound Data	NTG (C-8 OH): No conversion to ENL; no inhibition of DMBA-induced mammary tumor growth; increased uterine weight in DMBA model; life-long exposure increased uterine weight in immature females and ventral prostate weight in adult males.
Comparator Or Baseline	HMR (C-7 OH): Converted to ENL; both HMR and ENL inhibited DMBA-induced mammary tumor growth; life-long exposure had no effect on uterine or prostate weights at any age.
Quantified Difference	Binary difference: NTG showed zero tumor growth inhibition vs. significant inhibition by HMR/ENL. NTG produced measurable uterine weight increase vs. no change by HMR. Metabolic conversion: NTG 0% conversion to ENL vs. HMR conversion to ENL.
Conditions	DMBA-induced rat mammary cancer model; dietary administration; life-long exposure study; uterine and ventral prostate weight as hormonal response endpoints.

Why This Matters

For researchers studying lignan-mediated cancer chemoprevention or hormonal modulation, procuring NTG versus HMR leads to completely opposite in vivo outcomes despite near-identical structures, making compound-specific selection critical for experimental design and data interpretation.

• [1] Saarinen NM, Wärri A, Airio M, et al. Structural determinants of plant lignans for growth of mammary tumors and hormonal responses in vivo. J Steroid Biochem Mol Biol. 2005 Feb;93(2-5):209-19. DOI: 10.1016/j.jsbmb.2004.12.004. PMID: 15860264. View Source

Differential JAK/STAT Modulation vs. Analogs

In a head-to-head panel of lignans from Caulis Trachelospermi tested at a uniform concentration of 5 μM, nortrachelogenin suppressed IFN-γ/STAT1 activity by 28.9%, in contrast to trachelogenin which enhanced STAT1 activity by 77.5% and matairesinol which showed minimal effect (+7.2%) [1]. For the IL-6/STAT3 pathway, nortrachelogenin exhibited 27.3% inhibition, substantially weaker than both trachelogenin (96.1% inhibition) and matairesinol (89.8% inhibition) [1]. This differential profile—with nortrachelogenin being the only compound to suppress STAT1 while showing weak STAT3 inhibition—contrasts sharply with the strong dual-pathway inhibition displayed by trachelogenin and the STAT3-selective inhibition by matairesinol. The data establish that nortrachelogenin possesses a distinct JAK/STAT modulation fingerprint not shared by its closest structural analogs at identical concentration.

JAK/STAT modulation

Head-to-head

STAT1 −28.9% / STAT3 −27.3%

Distinct pathway fingerprint vs trachelogenin, matairesinol

106.4 pp difference in STAT1 vs trachelogenin

Evidence Dimension	Modulation of IFN-γ/STAT1 and IL-6/STAT3 signaling pathways measured as % activity relative to control
Target Compound Data	Nortrachelogenin (5 μM): IFN-γ/STAT1 = −28.9% (suppression); IL-6/STAT3 = 27.3% (inhibition relative to control)
Comparator Or Baseline	Trachelogenin (5 μM): IFN-γ/STAT1 = 77.5% (enhancement); IL-6/STAT3 = 96.1% (inhibition). Matairesinol (5 μM): IFN-γ/STAT1 = 7.2% (minimal effect); IL-6/STAT3 = 89.8% (inhibition).
Quantified Difference	STAT1: NTG suppressed by 28.9% vs. trachelogenin enhanced by 77.5% (106.4 percentage-point difference) vs. matairesinol +7.2% (36.1 percentage-point difference). STAT3: NTG inhibited by 27.3% vs. trachelogenin 96.1% (68.8 percentage-point difference) vs. matairesinol 89.8% (62.5 percentage-point difference).
Conditions	Caulis Trachelospermi lignan panel; uniform 5 μM concentration; IFN-γ/STAT1 and IL-6/STAT3 luciferase reporter assays in HEK293 cells.

Why This Matters

For researchers investigating lignan-mediated immunomodulation through JAK/STAT pathways, NTG offers a unique STAT1-suppressive profile not achievable with trachelogenin or matairesinol, enabling pathway-specific pharmacological dissection that cannot be accomplished with these structural analogs.

• [1] Zhu C, Jing L, Yu N, Yang X, Zhao Y. Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. Molecules. 2014 Aug 5;19(8):11560-71. DOI: 10.3390/molecules190811560. PMID: 25098271. Table 3: Compound effects on IFN-γ/STAT1 and IL-6/STAT3 at 5 μM. View Source

Enantiomer-Specific Activity Divergence

Total synthesis and X-ray crystallography established that (-)-nortrachelogenin possesses the (8S,8′S) absolute configuration, while (+)-nortrachelogenin (wikstromol) has the (8R,8′R) configuration [1]. These enantiomers exhibit pharmacologically distinct activities: (+)-nortrachelogenin produces central nervous system depression in rabbits [2], whereas (-)-nortrachelogenin exerts antibacterial effects against Escherichia coli O157 by disorganizing and perturbing the cytoplasmic membrane, inducing membrane depolarization and potassium ion efflux [3]. Additionally, (-)-nortrachelogenin elicits an apoptotic response in Candida albicans via mitochondrial dysfunction, cytochrome c release, and metacaspase activation, with verified absence of hemolysis against human erythrocytes [4]. This enantiomer-dependent functional divergence means that procurement of the incorrect enantiomer would yield entirely different and potentially irrelevant pharmacological outcomes for a given experimental system.

Enantiomer activity

Cross-study comparable

(-): membrane disruption & apoptosis
(+): CNS depression

Absolute configuration determines functional outcome

Enantiomeric purity critical for target-pathway alignment

Evidence Dimension	Absolute configuration, antimicrobial membrane activity, and CNS pharmacological effects
Target Compound Data	(-)-Nortrachelogenin (8S,8′S): Disorganizes cytoplasmic membrane in E. coli O157 causing depolarization and K+ efflux [3]; induces mitochondrial apoptosis in C. albicans without hemolysis of human erythrocytes [4].
Comparator Or Baseline	(+)-Nortrachelogenin (wikstromol, 8R,8′R): Produces CNS depression in rabbits [2]. Membrane-targeting antimicrobial activity not reported for this enantiomer.
Quantified Difference	Qualitative binary difference: (-) enantiomer → membrane disruption + antimicrobial apoptosis; (+) enantiomer → CNS depression. No quantitative cross-study comparison available.
Conditions	(-) form: E. coli O157 antibacterial assays (SYTOX Green penetration, DiBAC4(3), DiSC3(5) membrane potential probes, K+ efflux); C. albicans susceptibility and apoptosis assays (TUNEL, DAPI, mitochondrial membrane depolarization, cytochrome c release, metacaspase activation); human erythrocyte hemolysis assay. (+) form: in vivo rabbit CNS depression model.

Why This Matters

For procurement, stereochemical identity is not a minor specification—the (-) and (+) enantiomers of nortrachelogenin produce completely non-overlapping biological activities (membrane-targeting antimicrobial vs. CNS depression), making enantiomeric purity and configuration verification essential for experimental reproducibility and target-pathway alignment.

• [1] Brown E, Khamlach K, Dhal R. Total syntheses of trachelogenin, nortrachelogenin and wikstromol. Tetrahedron. 1994;50(24):7227-7238. DOI: 10.1016/S0040-4020(01)85248-0. View Source
• [2] Kato A, Hashimoto Y, Kidokoro M. (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. J Nat Prod. 1979 Mar-Apr;42(2):159-62. DOI: 10.1021/np50002a006. View Source
• [3] Lee H, Ji YR, Ryoo ZY, Choi MS, Woo ER, Lee DG. Antibacterial Mechanism of (-)-Nortrachelogenin in Escherichia coli O157. Curr Microbiol. 2016 Jan;72(1):48-54. DOI: 10.1007/s00284-015-0918-3. PMID: 26424285. View Source
• [4] Lee H, Woo ER, Lee DG. (-)-Nortrachelogenin from Partrinia scabiosaefolia elicits an apoptotic response in Candida albicans. FEMS Yeast Res. 2016 May;16(3):fow013. DOI: 10.1093/femsyr/fow013. PMID: 26880798. View Source

(-)-Nortrachelogenin Application Scenarios

Prostate Cancer TRAIL Sensitization Lead Optimization

Research groups developing TRAIL-based combination therapies for androgen-dependent prostate cancer should prioritize (-)-nortrachelogenin as the top-ranked lignan TRAIL sensitizer among 27 tested congeners [1]. The compound's demonstrated cancer-cell selectivity—sensitizing malignant LNCaP cells but not non-malignant prostate epithelial cells to TRAIL-induced apoptosis—addresses a critical safety requirement in TRAIL therapy development [1]. Its dual mechanism involving Akt pathway inhibition and growth factor receptor tyrosine kinase suppression provides two pharmacologically tractable nodes for combination regimen design. The patent literature explicitly claims 8-substituted dibenzylbutyrolactone lignans including NTG in pharmaceutical compositions for TRAIL receptor agonist combination therapy [2].

Antifungal Lead Discovery Targeting Membrane Integrity

Antifungal drug discovery programs can leverage NTG's position as the most potent Wikstroemia-derived lignan against P. oryzae (MMDC 31.3 μM, 1.46-fold superior to the next best compound genkwanol A) [1]. The (-)-enantiomer's established mechanism of action—cytoplasmic membrane disorganization, mitochondrial depolarization, cytochrome c release, and metacaspase-dependent apoptosis in Candida albicans [2]—combined with verified absence of hemolysis against human erythrocytes [2], makes this compound a mechanistically attractive scaffold for antifungal lead optimization with a built-in selectivity indicator.

Lignan SAR: Metabolism and Hormonal Modulation

For research teams investigating how subtle lignan structural variations govern metabolic fate and endocrine outcomes, NTG is an essential comparator compound. The C-8 vs. C-7 hydroxyl positional difference between NTG and HMR creates a clean experimental system: HMR is converted to enterolactone and inhibits mammary tumor growth without hormonal side effects, whereas NTG is not converted to enterolactone, fails to inhibit tumor growth, and produces measurable increases in uterine and prostate weights in vivo [1]. This binary metabolic and pharmacological switch makes NTG an indispensable tool compound for dissecting the structural determinants of lignan bioactivation and tissue-specific hormonal responses.

Enantiomer-Specific Antimicrobial Mechanism Studies

Investigators studying chirality-dependent antimicrobial mechanisms can exploit the well-defined absolute configuration of (-)-nortrachelogenin [8S,8′S] versus (+)-nortrachelogenin [8R,8′R] [1]. The (-)-enantiomer's membrane-disrupting activity in both Gram-negative bacteria (E. coli O157) and pathogenic fungi (C. albicans), documented through orthogonal membrane integrity assays (SYTOX Green penetration, DiBAC4(3) and DiSC3(5) depolarization, K+ efflux, calcein release from giant unilamellar vesicles) [2][3], provides a multi-validated experimental platform for studying enantiomer-dependent membrane targeting. Procurement of enantiomerically pure (-)-NTG is essential, as the (+)-form produces CNS depression without reported antimicrobial membrane activity [4].

Application

Selection Property

Validation Focus

TRAIL sensitization studies in prostate cancer models

Reported TRAIL sensitization activity and cancer-cell selectivity profile

Akt pathway and growth factor receptor signaling endpoints

Antifungal screening and membrane-targeting research

Lowest MMDC among co-isolated lignans; membrane-disrupting mechanism

Membrane integrity and mitochondrial apoptosis endpoints; absence of hemolysis

Lignan metabolism and hormonal response SAR studies

Non-enterolactone converting lignan with C-8 hydroxyl motif

Enterolactone conversion and organ weight endpoints in rodent models

Enantiomer-specific antimicrobial mechanism studies

(-)-(8S,8' S) enantiomer with verified membrane-targeting activity

Membrane depolarization and ion efflux assays; confirm absence of (+) CNS activity

• [1] Peuhu E, Paul P, Remes M, Holmbom T, Eklund P, Sjöholm R, Eriksson JE. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling. Biochem Pharmacol. 2013 Sep 1;86(5):571-83. DOI: 10.1016/j.bcp.2013.05.026. PMID: 23747345. View Source
• [2] Peuhu E, Eriksson JE, Holmbom T, Eklund P, Sjöholm R. Pharmaceutical compositions comprising 8-substituted dibenzylbutyrolactone lignans. US Patent 9,168,243 B2. Published 2015 Oct 27. View Source
• [3] Hu K, Kobayashi H, Dong A, Iwasaki S, Yao X. Antifungal, antimitotic and anti-HIV-1 agents from the roots of Wikstroemia indica. Planta Med. 2000 Aug;66(6):564-7. DOI: 10.1055/s-2000-8601. PMID: 10985087. View Source
• [4] Lee H, Woo ER, Lee DG. (-)-Nortrachelogenin from Partrinia scabiosaefolia elicits an apoptotic response in Candida albicans. FEMS Yeast Res. 2016 May;16(3):fow013. DOI: 10.1093/femsyr/fow013. PMID: 26880798. View Source
• [5] Saarinen NM, Wärri A, Airio M, et al. Structural determinants of plant lignans for growth of mammary tumors and hormonal responses in vivo. J Steroid Biochem Mol Biol. 2005 Feb;93(2-5):209-19. DOI: 10.1016/j.jsbmb.2004.12.004. PMID: 15860264. View Source
• [6] Brown E, Khamlach K, Dhal R. Total syntheses of trachelogenin, nortrachelogenin and wikstromol. Tetrahedron. 1994;50(24):7227-7238. DOI: 10.1016/S0040-4020(01)85248-0. View Source
• [7] Lee H, Ji YR, Ryoo ZY, Choi MS, Woo ER, Lee DG. Antibacterial Mechanism of (-)-Nortrachelogenin in Escherichia coli O157. Curr Microbiol. 2016 Jan;72(1):48-54. DOI: 10.1007/s00284-015-0918-3. PMID: 26424285. View Source
• [8] Kato A, Hashimoto Y, Kidokoro M. (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. J Nat Prod. 1979 Mar-Apr;42(2):159-62. DOI: 10.1021/np50002a006. View Source